molecular formula C12H9NO3S B1451794 5-benzoyl-2-methyl-4-Thiazolecarboxylic acid CAS No. 32002-71-4

5-benzoyl-2-methyl-4-Thiazolecarboxylic acid

Cat. No. B1451794
CAS RN: 32002-71-4
M. Wt: 247.27 g/mol
InChI Key: PBDDMVVRMQQXMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Benzoyl-2-methyl-4-Thiazolecarboxylic acid is a chemical compound used in scientific research. It has a molecular formula of C12H9NO3S and a molecular weight of 247.27 .


Molecular Structure Analysis

The molecular structure of this compound consists of a benzoyl group attached to the 5th carbon of a thiazole ring, which also has a carboxylic acid group at the 4th position and a methyl group at the 2nd position .

Scientific Research Applications

5-benzoyl-2-methyl-4-Thiazolecarboxylic acid has a wide range of potential applications in scientific research. It has been studied for its potential use in drug delivery systems, as it is able to target specific areas of the body and deliver drugs in a controlled manner. It has also been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease. In addition, it has been studied for its potential use in the development of new materials, such as polymers and nanomaterials.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-benzoyl-2-methyl-4-Thiazolecarboxylic acid in lab experiments is that it is relatively easy to synthesize. Additionally, it is a relatively stable compound, which makes it ideal for use in lab experiments. However, there are some limitations to using this compound in lab experiments. For example, it is not suitable for use in high-temperature experiments, as it may decompose at high temperatures. Additionally, it is not suitable for use in experiments involving strong acids or bases, as it may react with them.

Future Directions

There are a number of potential future directions for the use of 5-benzoyl-2-methyl-4-Thiazolecarboxylic acid. For example, it could be used in the development of new materials, such as polymers and nanomaterials. Additionally, it could be used in the development of new drugs, as it has been found to have potential in the treatment of various diseases. It could also be used in the development of new drug delivery systems, as it is able to target specific areas of the body and deliver drugs in a controlled manner. Finally, it could be used in the development of new treatments for neurological disorders, such as Parkinson’s disease.

Safety and Hazards

The safety and hazards associated with 5-Benzoyl-2-methyl-4-Thiazolecarboxylic acid are not well-documented. As with all chemicals, it should be handled with appropriate safety measures, including the use of personal protective equipment .

properties

IUPAC Name

5-benzoyl-2-methyl-1,3-thiazole-4-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H9NO3S/c1-7-13-9(12(15)16)11(17-7)10(14)8-5-3-2-4-6-8/h2-6H,1H3,(H,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PBDDMVVRMQQXMG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=C(S1)C(=O)C2=CC=CC=C2)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H9NO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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